Cas no 1155536-64-3 (1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine)

• Product Name: 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine
• CAS No: 1155536-64-3
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• MDL: MFCD12138347
• CID: 5205957
• PubChem ID: 43559223
• Update Time: 2026-03-06

1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-methanamine, α-cyclopropyl-α,5-dimethyl-
• 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine

• MDL： MFCD12138347
• Inchi： 1S/C8H13N3O/c1-5-10-7(11-12-5)8(2,9)6-3-4-6/h6H,3-4,9H2,1-2H3
• InChI Key： NNCJALDCIBZIBQ-UHFFFAOYSA-N
• SMILES： C(C1N=C(C)ON=1)(C1CC1)(N)C

Computed Properties

• Exact Mass: 167.106
• Monoisotopic Mass: 167.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine

Research Briefing on 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine (CAS: 1155536-64-3)

1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine (CAS: 1155536-64-3) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropyl and oxadiazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthetic pathways and optimization of 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine. Researchers have reported efficient multi-step synthetic routes that yield high purity and scalability, which are critical for further preclinical and clinical development. The compound's structural features, including the oxadiazole ring, contribute to its stability and bioavailability, making it a viable candidate for drug development. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity.

Pharmacological evaluations of 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine have revealed its activity as a modulator of specific enzyme systems and receptor pathways. In vitro studies demonstrate its high affinity and selectivity for certain targets, suggesting potential applications in treating neurological disorders, inflammatory diseases, and certain types of cancer. Mechanistic studies indicate that the compound exerts its effects through allosteric modulation, which may offer advantages over traditional competitive inhibitors in terms of reduced side effects and improved therapeutic windows.

In vivo studies have further validated the compound's therapeutic potential. Animal models of disease have shown significant efficacy in reducing disease markers and improving clinical outcomes when treated with 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine. Notably, the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a manageable half-life, which are essential for its transition into clinical trials. Toxicology assessments have also indicated a promising safety profile, with no significant adverse effects observed at therapeutic doses.

The latest research also explores the compound's potential in combination therapies. Synergistic effects have been observed when 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine is co-administered with other therapeutic agents, enhancing efficacy while minimizing resistance development. These findings open new avenues for its use in complex disease management, particularly in oncology and chronic inflammatory conditions.

In conclusion, 1-cyclopropyl-1-(5-methyl-1,2,4-oxadiazol-3-yl)ethan-1-amine (CAS: 1155536-64-3) represents a promising candidate for further drug development. Its unique chemical structure, combined with its potent and selective pharmacological activity, positions it as a valuable tool for both basic research and therapeutic applications. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential clinical benefits, paving the way for its eventual translation into human trials.